N-(2-hydroxy-3-(o-tolyloxy)propyl)-N-mesitylmethanesulfonamide

• IUPAC Name: N-[2-hydroxy-3-(2-methylphenoxy)propyl]-N-(2,4,6-trimethylphenyl)methanesulfonamide
• InChI: InChI=1S/C20H27NO4S/c1-14-10-16(3)20(17(4)11-14)21(26(5,23)24)12-18(22)13-25-19-9-7-6-8-15(19)2/h6-11,18,22H,12-13H2,1-5H3
• InChI Key: MJQCYSDDRGKAEK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1OCC(CN(C2=C(C=C(C=C2C)C)C)S(=O)(=O)C)O
• Molecular Formula: C20H27NO4S
• Molecular Weight: 377.5 g/mol
• CAS No.: 1040643-76-2

Description

N-(2-hydroxy-3-(o-tolyloxy)propyl)-N-mesitylmethanesulfonamide is a useful research compound. Its molecular formula is C20H27NO4S and its molecular weight is 377.5. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Biocatalysis in Drug Metabolism

Biocatalysis has been applied to the preparation of mammalian metabolites of biaryl-bis-sulfonamide AMPA receptor potentiators using Actinoplanes missouriensis. This approach supports full structure characterization of metabolites by NMR, which is crucial for understanding drug metabolism and developing pharmaceuticals with improved efficacy and safety profiles (Zmijewski et al., 2006).

Synthesis and Biological Evaluation

The synthesis of saclofen and other sulfonic acid derivatives highlights the chemical versatility of sulfonamides and their potential as GABAB receptor antagonists, pointing towards the role of sulfonamide derivatives in developing new therapeutics (Abbenante & Prager, 1992).

Enzyme Inhibition for Therapeutic Application

Carbonic anhydrase inhibitors have been developed from water-soluble, aminoacyl/dipeptidyl sulfonamides, demonstrating the utility of sulfonamide derivatives in creating drugs with potential applications in treating glaucoma and other conditions related to enzyme dysfunction (Scozzafava et al., 1999).

Chemical Synthesis and Drug Development

N-(3-Pyridinyl)-substituted secondary and tertiary sulfonamides have been synthesized, showcasing the importance of sulfonamide derivatives in medicinal chemistry for the development of new compounds with therapeutic potential (Xiaojun Han, 2010).

Prodrug Forms for Improved Drug Delivery

Research into N-acyl derivatives of model sulfonamides as potential prodrug forms for the sulfonamide group occurring in carbonic anhydrase inhibitors highlights the strategic modification of drug molecules to enhance their delivery and efficacy (Larsen et al., 1988).